Cas no 333-60-8 ( )

  Properties

Names and Identifiers

• 2-oxodecanoic acid
• 2-oxo capric acid
• 2-Oxodecanoate
• 2-oxo-decanoic acid
• 2-Oxo-decansaeure
• AC1L61UM
• AC1Q5BXR
• AR-1E4663
• CTK4H0468
• NSC90359
• 333-60-8
• SCHEMBL646307
• LMFA01060001
• Q27115976
• CHEBI:34301
• NSC-90359
• oxodecanoic acid
• DTXSID50293521
• +Expand

• InChIKey： JBFDBSZCFDASAE-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H18O3/c1-2-3-4-5-6-7-8-9(11)10(12)13/h2-8H2,1H3,(H,12,13)
• SMILES： CCCCCCCCC(=O)C(=O)O

Computed Properties

• Exact Mass: 186.12564
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 186.125594432g/mol
• Heavy Atom Count: 13
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 2.39070
• PSA: 54.37